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Abstract

Neurosporaxanthin, a C35 carboxylic apocarotenoid produced by filamentous fungi such as
Neurospora crassa and Fusarium fujikuroi, is emerging as a promising precursor to vitamin A.
[1][2][3] Possessing a unique chemical structure with an unsubstituted 3-ionone ring,
neurosporaxanthin has demonstrated significant bioavailability and conversion to vitamin A in
preclinical studies.[4][5] This technical guide provides a comprehensive overview of the current
scientific understanding of neurosporaxanthin as a provitamin A source, detailing its
biochemical properties, metabolic pathways, and the experimental protocols used to elucidate
its function. The information is intended to support further research and development of
neurosporaxanthin as a potential nutraceutical or therapeutic agent.

Introduction

Vitamin A and its derivatives, collectively known as retinoids, are essential micronutrients that
play critical roles in a myriad of physiological processes, including vision, immune function,
embryonic development, and cellular differentiation.[6][7][8] The primary dietary source of
vitamin A for many populations is provitamin A carotenoids, such as (3-carotene, which are
enzymatically cleaved to form retinal.[5] Neurosporaxanthin, a fungal xanthophyll, has
recently been identified as a novel and highly bioavailable provitamin A carotenoid.[4] Its
distinct polarity, conferred by a terminal carboxylic acid group, may contribute to its enhanced
absorption compared to other carotenoids.[3][4] This document synthesizes the existing
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research on neurosporaxanthin, with a focus on its conversion to vitamin A and the underlying

molecular mechanisms.

Biochemical Profile and Biosynthesis

Neurosporaxanthin (3-apo-4'-carotenoic acid) is a C35 apocarotenoid with the molecular
formula C35H4602.[3][9] Its biosynthesis in fungi like Fusarium fujikuroi involves a series of
enzymatic steps starting from geranylgeranyl diphosphate. Key enzymes in this pathway
include phytoene synthase, phytoene desaturase, and a carotenoid oxygenase.[10][11]
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Prepare Carotenoid Substrate
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Incubate at 37°C in the dark

'

Extract with Organic Solvent

'

Analyze by HPLC-PDA

'

Identify Cleavage Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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